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Compound of Interest

Compound Name: Corynantheidine

Cat. No.: B1225087

For Immediate Release

This guide provides essential safety and logistical information for the proper disposal of
Corynantheidine, an indole alkaloid of research interest. As a compound with known
pharmacological activity, adherence to proper disposal protocols is critical for laboratory safety
and environmental protection. This document offers a step-by-step operational plan for
researchers, scientists, and drug development professionals.

While specific regulatory disposal guidelines for Corynantheidine have not been established,
a conservative approach aligned with best practices for potent pharmaceutical and research
chemical waste is mandatory. All disposal activities must comply with local, state, and federal
regulations governing hazardous waste.

I. Compound Profile and Hazard Assessment

A clear understanding of Corynantheidine's properties is foundational to its safe handling and
disposal. The following table summarizes key data.
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Property Value Source

(0E,2S,3S,12bS)-3-ethyl-

1,2,3,4,6,7,12,12b-octahydro-
Chemical Name a-(methoxymethylene)- [1]

indolo[2,3-a]quinolizine-2-

acetic acid, methyl ester

(-)-Corynantheidine, 9-
Synonyms ) [1]
demethoxy Mitragynyne

CAS Number 23407-35-4 [1]
Molecular Formula C22H28N203 [1]
Molecular Weight 368.5 g/mol [1]

Partial agonist of the y-opioid
receptor (MOR). Also binds to

Pharmacological Activity a1D- and o2A adrenergic [1]
receptors and NMDA

receptors.

Potent inhibitor of CYP2D6
(ICs0 ~ 4.2 uM, Ki ~ 2.8 pM).
) ) No specific LDso or repeat-
Toxicological Data ] ) [2]
dose toxicology studies for
isolated Corynantheidine have

been identified.

Il. Core Disposal Principle: Hazardous Chemical
Waste Management

Due to its pharmacological activity and the lack of comprehensive toxicity data,
Corynantheidine and any materials contaminated with it must be treated as hazardous
chemical waste.

Under no circumstances should this compound or its solutions be disposed of down the drain
or in regular solid waste.[3]
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lll. Step-by-Step Disposal Protocol

This protocol provides a clear, sequential guide for the safe disposal of Corynantheidine.

1. Personal Protective Equipment (PPE): Before handling Corynantheidine for disposal,
ensure the following PPE is worn:

e Gloves: Chemical-resistant nitrile gloves.

o Eye Protection: Safety glasses with side shields or chemical splash goggles.
o Lab Coat: A standard laboratory coat to protect from spills.

2. Waste Segregation and Collection:

e Solid Waste: Place pure Corynantheidine powder, contaminated weighing papers, pipette
tips, and any other contaminated solid materials into a dedicated, clearly labeled hazardous
waste container. The container must be compatible with the chemical and have a secure,
tight-fitting lid.[4]

» Liquid Waste: If Corynantheidine is in a solution, collect it in a designated, leak-proof
hazardous waste container for non-halogenated organic solvent waste. Do not mix with
incompatible waste streams.[4][5]

o Sharps Waste: Any needles, syringes, or other sharps contaminated with Corynantheidine
must be disposed of in a designated, puncture-proof sharps container.[3]

3. Labeling: Clearly label the hazardous waste container with the following information:
e The words "HAZARDOUS WASTE"[4]

o Chemical Name: "Corynantheidine" and list any solvents and their approximate
percentages.

¢ Principal Investigator/Lab Information.
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4. Storage: Store the sealed hazardous waste container in a designated, secure area, such as
a satellite accumulation area or a main hazardous waste storage area. Ensure it is stored away
from incompatible materials. The container must remain closed except when adding waste.[4]

[5]
5. Disposal Request and Manifest:

e Once the container is full (not exceeding 90% capacity) or ready for disposal, contact your
institution's Environmental Health and Safety (EHS) office to arrange for pickup.[1][4]

o Follow your institution's procedures for completing a hazardous waste pickup request form or
manifest. This ensures proper tracking and documentation.[1]

» Disposal will be carried out by a licensed hazardous waste management vendor, typically via
high-temperature incineration.[6][7]

6. Spill Management: In the event of a spill:
e Alert personnel in the immediate area.

o Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite,
sand, or commercial sorbent pads).

o Carefully collect the absorbent material and any contaminated debris.
o Place all contaminated materials into a labeled hazardous waste bag or container.

o Clean the spill area with a detergent and water solution, followed by a solvent rinse if
appropriate.

o Place all cleaning materials (wipes, used gloves) into the hazardous waste container.

o Seal the container and dispose of it as hazardous waste.

IV. Experimental Protocol Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Corynantheidine waste.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.medicalcenter.virginia.edu/pharmacy/investigational-drug-services/destruction-sop/
https://www.benchchem.com/product/b1225087?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Start: Corynantheidine Waste Generated

'

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Identify Waste Type

Solid Sharps

Solid Waste
(Powder, Contaminated Items)

Liquid Waste > Sharps Waste
(Solutions) (Needles, Syringes)

3a. Place in Labeled 3b. Place in Labeled 3c. Place in Labeled
Solid Hazardous Waste Container Liguid Hazardous Waste Container Sharps Container

4. Store Securely in
Designated Accumulation Area

5. Arrange for Pickup via
Institutional EHS Office

End: Disposal by Licensed Vendor

Click to download full resolution via product page

Caption: Corynantheidine Disposal Workflow.
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By adhering to these procedures, laboratory personnel can ensure the safe and
environmentally responsible disposal of Corynantheidine, fostering a culture of safety and
regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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